3,4-dimethoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H20N2O5/c1-24-16-7-4-13(5-8-16)18-11-15(22-27-18)12-21-20(23)14-6-9-17(25-2)19(10-14)26-3/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: JHSHRENKPFDJDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H20N2O5
• Molecular Weight: 368.4 g/mol

Description

3,4-dimethoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of isoxazole derivatives, which have been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Heterocyclic Compounds Synthesis : Research includes the synthesis of novel heterocyclic compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showcasing applications in developing new chemical entities with potential therapeutic effects, including anti-inflammatory and analgesic agents. These compounds exhibit significant inhibitory activity on cyclooxygenase enzymes, suggesting potential for drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antipsychotic Agents Development : Another study focuses on synthesizing and evaluating the antidopaminergic properties of benzamide derivatives for their potential as antipsychotic agents. These compounds, including their synthesis from corresponding benzoic acids, were assessed for their binding affinity and inhibition of behavioral responses, highlighting the role of structural modifications in enhancing activity and selectivity (Högberg, de Paulis, Johansson, Kumar, Hall, & Ogren, 1990).

Pharmacological Applications

• Histone Deacetylase Inhibition for Alzheimer’s Treatment : A study reports on the development of 5-aroylindolyl-substituted hydroxamic acids, demonstrating potent inhibitory selectivity against histone deacetylase 6 (HDAC6). These compounds, specifically designed to decrease the level of phosphorylation and aggregation of tau proteins, show potential for treating Alzheimer's disease. Their ability to cross the blood-brain barrier and ameliorate impaired learning and memory in animal models suggests significant therapeutic potential (Lee, Fan, Huang, Chao, Hsu, Lin, Yeh, Lai, Li, Huang, Yang, & Liou, 2018).

Chemical Characterization and Structural Analysis

• Structural Characterization of Novel Derivatives : Research into the synthesis and full characterization of novel derivatives of 3,5-dinitro-4-methoxyamino-benzoic acid exemplifies the importance of structural elucidation in understanding the properties and potential applications of new chemical entities. These studies involve comprehensive analytical techniques, including NMR, IR, and X-ray crystallography, providing a foundation for further exploration of their pharmacological properties and applications (Bem, Bărăţoiu, Radutiu, Lete, Mocanu, Ioniţă, Lupu, Caproiu, Madalan, Patrascu, Zarafu, & Ioniță, 2018).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, influencing a range of biological processes .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to diverse downstream effects .

Result of Action

The compound is noted for its potential applications in various fields, including medical, environmental, and industrial research.